Cas no 59363-20-1 (1,2-Butanediol, 4-(2,6-dichlorophenyl)-)

• Product Name: 1,2-Butanediol, 4-(2,6-dichlorophenyl)-
• CAS No: 59363-20-1
• MF: C₁₀H₁₂Cl₂O₂
• MW: 235.107081413269
• CID: 338958
• PubChem ID: 20332780
• Update Time: 2025-04-19

1,2-Butanediol, 4-(2,6-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol, 4-(2,6-dichlorophenyl)-
• 4-(2,6-dichlorophenyl)butane-1,2-diol
• SCHEMBL11454449
• 59363-20-1
• DTXSID00605579

• Inchi： 1S/C10H12Cl2O2/c11-9-2-1-3-10(12)8(9)5-4-7(14)6-13/h1-3,7,13-14H,4-6H2
• InChI Key： KETIHGARYFFJQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CCC(CO)O)Cl

Computed Properties

• Exact Mass: 234.02156
• Monoisotopic Mass: 234.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46